Cas no 443329-46-2 (N-(4-methoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(4-methoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 443329-46-2
• MF: C₁₄H₁₃N₃O₃S
• MW: 303.336321592331
• CID: 6571824
• Update Time: 2025-10-30

N-(4-methoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, 2,3-dihydro-N-(4-methoxyphenyl)-5-oxo-

• Inchi： 1S/C14H13N3O3S/c1-20-10-4-2-9(3-5-10)16-12(18)11-8-15-14-17(13(11)19)6-7-21-14/h2-5,8H,6-7H2,1H3,(H,16,18)
• InChI Key： CASUGPBPSBGBIV-UHFFFAOYSA-N
• SMILES： C12SCCN1C(=O)C(C(NC1=CC=C(OC)C=C1)=O)=CN=2

Computed Properties

• Exact Mass: 303.068
• Monoisotopic Mass: 303.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 11.49±0.70(Predicted)

Additional information on N-(4-methoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

N-(4-methoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No. 443329-46-2): A Comprehensive Overview

N-(4-methoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No. 443329-46-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of thiazolo[3,2-a]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various pharmacological studies and clinical trials.

The chemical structure of N-(4-methoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide is characterized by a thiazolo[3,2-a]pyrimidine core linked to a 4-methoxyphenyl group through an amide bond. The presence of the methoxy group on the phenyl ring and the oxo group on the thiazolo[3,2-a]pyrimidine scaffold contribute to its distinct chemical properties and biological activities. Recent studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties, making it a valuable target for further investigation.

In the realm of anti-inflammatory research, N-(4-methoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide has demonstrated significant efficacy in inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The ability of this compound to modulate cytokine production suggests its potential as a therapeutic agent for these conditions.

Furthermore, recent studies have explored the anti-cancer properties of N-(4-methoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide. In vitro experiments have shown that this compound effectively inhibits the proliferation of various cancer cell lines, including breast cancer cells (MCF-7), colon cancer cells (HT-29), and lung cancer cells (A549). The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G1 phase. These findings highlight the potential of this compound as a lead molecule for the development of novel anti-cancer drugs.

The pharmacokinetic properties of N-(4-methoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide have also been investigated. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are essential for its potential use as an orally administered therapeutic agent. Additionally, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed.

The structural modifications of N-(4-methoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide have been a focus of ongoing research to optimize its biological activity and pharmacological properties. For instance, substituting different functional groups on the phenyl ring or modifying the thiazolo[3,2-a]pyrimidine core has led to the discovery of analogs with enhanced potency and selectivity. These efforts are crucial for advancing the development of more effective therapeutic agents based on this scaffold.

In conclusion, N-(4-methoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No. 443329-46-2) represents a promising compound with significant potential in both anti-inflammatory and anti-cancer applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a vital role in advancing medical treatments for various diseases.